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Compound of Interest

Compound Name: Navacaprant

Cat. No.: B606418

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
Navacaprant, a selective k-opioid receptor (KOR) antagonist used in laboratory research.
Adherence to these procedures is critical to ensure personnel safety and environmental
compliance.

I. Understanding the Hazard Profile of Navacaprant

Navacaprant is classified with the following hazards according to the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS):

o Acute toxicity, oral (Category 4)[1]
o Skin corrosion/irritation (Category 2)[1]
o Serious eye damage/eye irritation (Category 2A)[1]

A comprehensive summary of Navacaprant's identifiers and hazard information is provided in
the table below.
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. Molecular Molecular GHS Hazard
Identifier CAS Number )
Formula Weight Statements
H302: Harmful if
swallowedH315:
C25H32FN502[1 Causes skin
Navacaprant 2244614-14-8[1] 453.56 g/mol L
] irritationH319:

Causes serious

eye irritation

Il. Proper Disposal Protocol for Navacaprant

The following step-by-step procedure outlines the recommended process for the safe disposal
of Navacaprant and associated contaminated materials. This process is designed to comply
with general laboratory safety standards and local regulations.

Step 1: Personal Protective Equipment (PPE)

Before handling Navacaprant for disposal, all personnel must wear appropriate PPE to
minimize exposure risks. This includes:

Protective gloves (e.g., nitrile)

Protective clothing (e.g., laboratory coat)

Eye protection (e.g., safety glasses with side shields or goggles)

Face protection (e.g., face shield) if there is a risk of splashing

Step 2: Waste Segregation

Proper segregation of waste is crucial. Prepare designated, clearly labeled waste containers for
the following categories:

e Unused or Expired Navacaprant: This includes pure compound, stock solutions, and any
formulations.
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» Contaminated Labware: This includes items such as vials, pipette tips, and any glassware or
plasticware that has come into direct contact with Navacaprant.

o Contaminated PPE: This includes used gloves, disposable lab coats, and other protective
gear worn during handling and disposal.

Step 3: Deactivation of Small Quantities (If Permissible by Institutional Policy)

For trace amounts of Navacaprant on surfaces or in non-hazardous solvents, consult your
institution's Environmental Health and Safety (EHS) office for approved chemical deactivation
methods. Do not attempt to neutralize Navacaprant without specific, validated protocols.

Step 4: Packaging for Disposal

e Solid Waste: Place unused Navacaprant, contaminated solids (e.g., absorbent pads), and
disposable labware into a designated, sealed, and clearly labeled hazardous waste
container.

» Liquid Waste: Collect solutions containing Navacaprant in a compatible, sealed, and labeled
hazardous waste container. Avoid mixing with incompatible chemicals.

o Sharps: All needles and syringes must be placed directly into a designated sharps container
without being crushed, clipped, or capped.

Step 5: Final Disposal

All waste streams containing Navacaprant must be disposed of in accordance with local, state,
and federal regulations. This typically involves collection by a licensed hazardous waste
disposal company. Contact your institution's EHS office to arrange for pickup and proper
disposal.

lll. Experimental Workflow for Navacaprant Disposal

The following diagram illustrates the logical workflow for the safe disposal of Navacaprant in a
laboratory setting.
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Caption: Logical workflow for the proper disposal of Navacaprant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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